![molecular formula C13H16FNO2 B6278859 1-[5-fluoro-2-(4-hydroxypiperidin-1-yl)phenyl]ethan-1-one CAS No. 1019621-94-3](/img/new.no-structure.jpg)
1-[5-fluoro-2-(4-hydroxypiperidin-1-yl)phenyl]ethan-1-one
Overview
Description
Preparation Methods
The synthesis of 1-[5-fluoro-2-(4-hydroxypiperidin-1-yl)phenyl]ethan-1-one involves several steps. One common method includes the reaction of 5-fluoro-2-hydroxybenzaldehyde with piperidine under specific conditions to form the desired product . The reaction conditions typically involve the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction. Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity .
Chemical Reactions Analysis
1-[5-fluoro-2-(4-hydroxypiperidin-1-yl)phenyl]ethan-1-one undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to produce alcohols or amines.
The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
1-[5-fluoro-2-(4-hydroxypiperidin-1-yl)phenyl]ethan-1-one has several scientific research applications:
Medicinal Chemistry: This compound is used as an intermediate in the synthesis of various pharmaceutical agents, including β-receptor blockers.
Biological Research: It is used in studies related to enzyme inhibition and receptor binding, providing insights into the mechanisms of action of potential therapeutic agents.
Industrial Applications: The compound is utilized in the production of specialty chemicals and as a building block for more complex molecules.
Mechanism of Action
The mechanism of action of 1-[5-fluoro-2-(4-hydroxypiperidin-1-yl)phenyl]ethan-1-one involves its interaction with specific molecular targets. The compound may act as an inhibitor of certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
1-[5-fluoro-2-(4-hydroxypiperidin-1-yl)phenyl]ethan-1-one can be compared with other similar compounds, such as:
5-fluoro-2-hydroxyphenyl ethanone: This compound shares a similar structure but lacks the piperidine moiety, which may result in different biological activities.
2-fluoro-5-(4-hydroxypiperidin-1-yl)sulfonylphenyl boronic acid:
The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties.
Properties
CAS No. |
1019621-94-3 |
|---|---|
Molecular Formula |
C13H16FNO2 |
Molecular Weight |
237.3 |
Purity |
95 |
Origin of Product |
United States |
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